Cas no 2387028-31-9 (methyl 3,6-dihydro-2H-pyran-3-carboxylate)

• Product Name: methyl 3,6-dihydro-2H-pyran-3-carboxylate
• CAS No: 2387028-31-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5804799
• PubChem ID: 155820011
• Update Time: 2025-06-25

methyl 3,6-dihydro-2H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, 3,6-dihydro-, methyl ester
• 2387028-31-9
• EN300-1704108
• Methyl 3,6-dihydro-2H-pyran-3-carboxylate
• methyl 3,6-dihydro-2H-pyran-3-carboxylate

• Inchi： 1S/C7H10O3/c1-9-7(8)6-3-2-4-10-5-6/h2-3,6H,4-5H2,1H3
• InChI Key： LQVTZHVDKGIYNY-UHFFFAOYSA-N
• SMILES： C1OCC=CC1C(OC)=O

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 182.2±40.0 °C(Predicted)

Additional information on methyl 3,6-dihydro-2H-pyran-3-carboxylate

Comprehensive Overview of Methyl 3,6-dihydro-2H-pyran-3-carboxylate (CAS No. 2387028-31-9)

Methyl 3,6-dihydro-2H-pyran-3-carboxylate (CAS No. 2387028-31-9) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This ester derivative of dihydropyran is characterized by its unique molecular structure, which combines a pyran ring with a carboxylate ester functional group. Its chemical formula, C₇H₁₀O₃, and molecular weight of 142.15 g/mol make it a valuable intermediate in various synthetic pathways.

The compound's dihydropyran core is particularly noteworthy, as it serves as a building block for more complex heterocyclic systems. Researchers have explored its utility in the synthesis of flavoring agents, fragrances, and bioactive molecules. In recent years, the demand for sustainable synthetic methods has led to increased interest in compounds like methyl 3,6-dihydro-2H-pyran-3-carboxylate, which can be derived from renewable resources or produced via green chemistry approaches.

One of the most frequently asked questions about this compound relates to its synthetic applications. How is methyl 3,6-dihydro-2H-pyran-3-carboxylate used in pharmaceutical research? The answer lies in its role as a precursor for chiral intermediates, which are crucial in the development of asymmetric synthesis routes for drug candidates. Its ester functionality also allows for further derivatization, making it a flexible tool for medicinal chemists.

Another hot topic in the scientific community is the compound's potential in material science. With the growing emphasis on biodegradable polymers, researchers are investigating how dihydropyran derivatives like this one can contribute to the development of eco-friendly materials. The compound's ability to participate in ring-opening polymerization reactions makes it a candidate for creating novel polymeric architectures with tailored properties.

From a spectroscopic characterization perspective, methyl 3,6-dihydro-2H-pyran-3-carboxylate exhibits distinct NMR signals and IR absorption bands that facilitate its identification in complex mixtures. The proton NMR spectrum typically shows characteristic peaks for the pyran ring protons between 4.0-6.0 ppm, while the ester carbonyl appears around 1700 cm^-1 in the IR spectrum. These features are essential for quality control in industrial applications.

The stability and storage conditions of this compound are also common concerns among users. Methyl 3,6-dihydro-2H-pyran-3-carboxylate should be stored in a cool, dry place under inert atmosphere to prevent hydrolysis of the ester group or polymerization of the dihydropyran moiety. Proper handling according to laboratory safety guidelines ensures its longevity and maintains its chemical integrity.

In the context of industrial scale production, recent advances in continuous flow chemistry have opened new possibilities for manufacturing methyl 3,6-dihydro-2H-pyran-3-carboxylate more efficiently. This aligns with the pharmaceutical industry's push toward process intensification and cost reduction strategies. The compound's relatively simple synthesis from furfural derivatives makes it an attractive target for scale-up optimization.

Looking ahead, the scientific community anticipates expanded applications for methyl 3,6-dihydro-2H-pyran-3-carboxylate in catalysis and organocatalysis. Its potential as a ligand precursor in transition metal complexes is particularly promising for developing new asymmetric catalytic systems. Furthermore, its incorporation into ionic liquids could lead to novel green solvent systems with improved sustainability profiles.

For researchers working with this compound, understanding its reactivity patterns is crucial. The electron-rich double bond in the dihydropyran ring makes it susceptible to electrophilic additions, while the ester group can undergo various nucleophilic substitutions. This dual reactivity enables diverse structural modifications, allowing chemists to tailor the molecule for specific applications in drug discovery or material design.

The regulatory status of methyl 3,6-dihydro-2H-pyran-3-carboxylate is another area of interest. While not currently classified as hazardous under major chemical inventories, proper risk assessment should always be conducted before use. The compound's environmental fate and biodegradability are subjects of ongoing research, particularly in light of increasing environmental regulations governing chemical substances.

In conclusion, methyl 3,6-dihydro-2H-pyran-3-carboxylate (CAS No. 2387028-31-9) represents a fascinating case study in multifunctional organic compounds. Its combination of structural features, synthetic versatility, and application potential across multiple scientific disciplines ensures its continued relevance in chemical research. As green chemistry principles gain traction and molecular complexity demands increase in drug development, this compound is poised to play an even more significant role in advancing scientific innovation.